1-Oxa-3-aza-2-silacyclopentan-5-one, 4-ethyl-2,2,3-triphenyl-

• Molecular Formula: C22H21NO2Si
• Molecular Weight: 359.5 g/mol
• IUPAC Name: 4-ethyl-2,2,3-triphenyl-1,3,2-oxazasilolidin-5-one
• InChI: InChI=1S/C22H21NO2Si/c1-2-21-22(24)25-26(19-14-8-4-9-15-19,20-16-10-5-11-17-20)23(21)18-12-6-3-7-13-18/h3-17,21H,2H2,1H3
• InChI Key: MOLCMQWEFWGJPH-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)O[Si](N1C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4

Description

1-Oxa-3-aza-2-silacyclopentan-5-one, 4-ethyl-2,2,3-triphenyl- is a complex organic compound with the molecular formula C22H21NO2Si and a molar mass of 359.49 g/mol . This compound is notable for its unique structure, which includes a silicon atom integrated into a heterocyclic ring, making it a subject of interest in various fields of chemical research.

Preparation Methods

The synthesis of 1-Oxa-3-aza-2-silacyclopentan-5-one, 4-ethyl-2,2,3-triphenyl- typically involves multi-step organic reactions. The synthetic routes often start with the preparation of the core heterocyclic ring, followed by the introduction of the ethyl and triphenyl groups. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound. Industrial production methods may involve optimizing these conditions to achieve higher yields and purity .

Chemical Reactions Analysis

1-Oxa-3-aza-2-silacyclopentan-5-one, 4-ethyl-2,2,3-triphenyl- undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions.

Scientific Research Applications

1-Oxa-3-aza-2-silacyclopentan-5-one, 4-ethyl-2,2,3-triphenyl- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential as a pharmaceutical intermediate or active compound.

Industry: It can be used in the development of new materials or as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 1-Oxa-3-aza-2-silacyclopentan-5-one, 4-ethyl-2,2,3-triphenyl- involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of its use.

Comparison with Similar Compounds

1-Oxa-3-aza-2-silacyclopentan-5-one, 4-ethyl-2,2,3-triphenyl- can be compared with other similar compounds, such as:

• 1-Oxa-3-aza-2-silacyclopentan-5-one, 4-methyl-2,2,3-triphenyl-
• 1-Oxa-3-aza-2-silacyclopentan-5-one, 4-ethyl-2,2,3-diphenyl- These compounds share a similar core structure but differ in the substituents attached to the heterocyclic ring. The unique combination of substituents in 1-Oxa-3-aza-2-silacyclopentan-5-one, 4-ethyl-2,2,3-triphenyl- gives it distinct chemical and physical properties, making it valuable for specific applications.